Cas no 63717-27-1 (Amifostine hydrate)

• Product Name: Amifostine hydrate
• CAS No: 63717-27-1
• MF: C₅H₁₇N₂O₄PS
• MW: 232.23824095726
• CID: 58076
• PubChem ID: 83996
• Update Time: 2025-04-18

Amifostine hydrate Chemical and Physical Properties

Names and Identifiers

• Amifostine hydrate
• Phosphorothioic acid S-(2-((3-aminopropyl)amino)ethyl) ester hydrate
• Phosphorothioic acid 2-((3-aminopropyl)amino)ethanethiol S-ester hydrate
• 2-(3-aminopropylamino)ethylsulfanylphosphonic acid,hydrate
• Amifostina
• amifostine monohydrate
• Amifostinum
• 2-(3-aminopropylamino)ethylsulfanylphosphonic acid hydrate
• FT-0722960
• SCHEMBL1231172
• Q27282768
• AMIFOSTINE MONOHYDRATE [MI]
• AKOS040752694
• DTXSID70213140
• Amifostinum [INN-Latin]
• MFCD00453866
• S-2-(3-aminopropylamino)ethyl O,O-dihydrogen phosphorothioate hydrate
• L693H6MM64
• UNII-L693H6MM64
• NS00076378
• WR-2721
• Phosphorothioic acid, S-(2-((3-aminopropyl)amino)ethyl) ester, hydrate
• 2-(3-aminopropylamino)ethylsulfanylphosphonic acid;hydrate
• Ethanethiol, 2-((3-aminopropyl)amino)-, dihydrogen phosphate (ester) hydrate
• Phosphorothioic acid, S-ester with 2-((3-aminopropyl)amino)ethanethiol, hydrate
• 63717-27-1 (monohydrate)
• Amifostina [INN-Spanish]
• 2-(3-Aminopropyl)aminoethyl phosphorothioate
• ETHANETHIOL, 2-((3-AMINOPROPYL)AMINO)-, DIHYDROGEN PHOSPHATE (ESTER), MONOHYDRATE
• 63717-27-1

• Inchi： 1S/C5H15N2O3PS.H2O/c6-2-1-3-7-4-5-12-11(8,9)10;/h7H,1-6H2,(H2,8,9,10);1H2
• InChI Key： CWHOHHKTRJUFTR-UHFFFAOYSA-N
• SMILES： S(CCNCCCN)P(=O)(O)O.O

Computed Properties

• Exact Mass: 232.06500
• Monoisotopic Mass: 232.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2

Experimental Properties

• Melting Point: 160-161° (dec)
• Boiling Point: 441.7°C at 760 mmHg
• Flash Point: 220.9°C
• PSA: 139.92000
• LogP: 0.77760

Amifostine hydrate Security Information

• Toxicity：LD50 in mice (mg/kg): 700 i.p. (Piper, Johnston)
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds